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Compound of Interest

Compound Name: Cacodyl!

Cat. No.: B8556844

A deep dive into the hazardous and groundbreaking discovery of the first synthetic
organometallic compounds, detailing the early experiments of Cadet and Bunsen that laid the
foundation for modern chemical theories.

Introduction

The history of organometallic chemistry is a chronicle of scientific bravery, accidental discovery,
and theoretical evolution. At the heart of its inception lies a series of notoriously hazardous and
foul-smelling compounds: the cacodyls. First synthesized in the mid-18th century, these
organoarsenic substances sparked investigations that would ultimately lead to fundamental
concepts such as radical theory and valency. This technical guide provides a comprehensive
overview of the history and discovery of cacodyl compounds, with a focus on the pioneering
work of Louis Claude Cadet de Gassicourt and the extensive, perilous research of Robert
Wilhelm Bunsen. Designed for researchers, scientists, and drug development professionals,
this document details the original experimental protocols, presents quantitative data from these
early studies, and visualizes the key chemical and conceptual pathways that marked the dawn
of organometallic chemistry.

The Accidental Discovery: Cadet's Fuming Liquid

The story of cacodyl compounds begins in 1760 with the French chemist and pharmacist Louis
Claude Cadet de Gassicourt.[1] While experimenting with sympathetic inks using cobalt salts,
Cadet heated a mixture of arsenic trioxide (As203) and potassium acetate (CHsCOOK).[1] The
result was a dense, red-brown, oily liquid that fumed in the air and possessed an
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overwhelmingly repulsive garlic-like odor.[1] This concoction, which became known as "Cadet's
fuming liquid,” was the first synthetic organometallic compound ever created, though its true
nature would remain a mystery for over eight decades.[2]

Composition of Cadet's Fuming Liquid

Cadet's fuming liquid was not a single substance but a mixture of two primary organoarsenic
compounds: cacodyl and cacodyl oxide.[3]

Table 1: Primary Components of Cadet's Fuming Liquid

. Molar Mass ( g/mol .
Compound Chemical Formula | Key Properties

Poisonous, oily liquid
with an extremely

unpleasant odor;

Cacodyl (Dicacodyl) ((CH3)2As)2 209.98
undergoes
spontaneous
combustion in dry air.
A key component of
Cacodyl Oxide ((CHs)2As)20 225.98 Cadet's fuming liquid.

[4]

The Father of Cacodyl Chemistry: Robert Bunsen's
Investigations

It was not until the late 1830s and early 1840s that the true chemical nature of Cadet's fuming
liquid was elucidated, thanks to the daring and meticulous work of the German chemist Robert
Wilhelm Bunsen.[1] Braving the extreme toxicity and flammability of these compounds in an era
before fume hoods, Bunsen conducted a series of groundbreaking experiments.[1] His work
was fraught with danger; a violent explosion of a cacodyl compound cost him the sight in one
eye and led to severe arsenic poisoning.[1][5]

Bunsen's research established the elemental composition of the core "cacodyl" moiety and a
range of its derivatives. His findings provided crucial support for the burgeoning "radical theory"
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championed by Jons Jacob Berzelius, which posited that groups of atoms could act as a single
unit in chemical reactions, much like individual elements.[3][6]

Quantitative Analysis by Bunsen

Bunsen's meticulous analytical work provided the first quantitative data on the composition of
cacodyl compounds. He determined the empirical formulas through combustion analysis, a
remarkable feat given the hazardous nature of the substances.

Table 2: Elemental Analysis of Cacodyl and Cacodyl Oxide by Bunsen

Percentage .
Modern Theoretical
Compound Element Reported by
Percentage
Bunsen
Cacody! ((C2HeAS)2) Carbon 22.88% 22.88%
Hydrogen 5.76% 5.76%
Arsenic 71.36% 71.36%
Cacodyl Oxide
Carbon 21.66% 21.25%
((C2He6AS)20)
Hydrogen 5.30% 5.35%
Arsenic 65.75% 66.28%
Oxygen 7.24% 7.08%

Note: Bunsen's reported values are remarkably close to modern calculations, highlighting his
exceptional experimental skill.[7][8]

Physical Properties of Cacodyl Derivatives

Bunsen and his contemporaries characterized several derivatives of cacodyl, documenting
their physical properties.

Table 3: Physical Properties of Key Cacodyl Compounds
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Molar Mass  Melting Boiling Density
Compound Formula . .
(g/mol) Point (°C) Point (°C) (glcm?)
Cacody!l ((CH3)2As)2 209.98 -6 ~170 >1
Cacody!l
_ ((CHs)2As)20  225.98 -25 ~120 1.486
Oxide
Cacody!l
_ (CHs)2AsClI 140.43 <-50 ~109 1.63
Chloride
Cacody!l
) (CHs3)2AsCN 131.01 33 140 ~1.47
Cyanide
Cacodylic
o (CH3)2AsOz2H  137.99 200 Decomposes 2.06
ci

Note: The physical properties are based on historical data and may vary slightly from modern
measurements.[9][10][11]

Experimental Protocols

The following protocols are based on descriptions of the original 18th and 19th-century
experiments and are presented for historical and informational purposes only. These
experiments are extremely hazardous and should not be attempted without modern safety
equipment and a thorough understanding of the risks involved.

Synthesis of Cadet's Fuming Liquid (Cadet, 1760)

e Reactants: Equal parts by weight of arsenic trioxide (As203) and potassium acetate
(CHsCOOK).[12]

e Apparatus: A glass retort with a receiving vessel.
e Procedure:
1. The arsenic trioxide and potassium acetate are intimately mixed and placed in the retort.

2. The retort is gently heated.
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3. Ared-brown, oily liquid distills over and is collected in the receiver. This is "Cadet's fuming
liquid."[12]

e Overall Reaction: 4 CH3COOK + As203 — ((CH3)2As)20 + 2 K2COs + 2 CO2[3]

Bunsen's Large-Scale Preparation and Purification of
Cacodyl Oxide (c. 1840)

e Reactants: A 1:1 by weight mixture of arsenic trioxide and potassium acetate.[10][13]
o Apparatus: A large glass retort heated in a sand bath, with a collection receiver.
e Procedure:

1. Approximately 1 kg of the reactant mixture is placed in the retort.[10]

2. The retort is heated very slowly to red heat.[13]

3. The distillate, consisting of two liquid layers and a solid phase, is collected. The lower, oily
layer is the crude product.

4. The crude product is washed with water in an inert atmosphere (e.g., carbon dioxide) to
remove water-soluble impurities.

5. The washed product is then fractionally distilled under an inert atmosphere to yield purified
cacodyl oxide.

 Yield: Approximately 150 g of the red-brown liquid was obtained from 1 kg of starting
material.[13]

Preparation of Cacodyl Chloride from Cacodyl Oxide
(Bunsen)

» Reactants: Purified cacodyl oxide and concentrated hydrochloric acid.
e Procedure:

1. Cacodyl oxide is reacted with concentrated hydrochloric acid.
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2. The resulting mixture is distilled to yield cacodyl chloride.[12]

Preparation of Cacodyl from Cacodyl Chloride (Bunsen)

» Reactants: Cacodyl chloride and zinc metal.

e Procedure:

1. Cacodyl chloride is treated with zinc metal in a sealed apparatus under an inert

atmosphere.

2. The reaction mixture is heated, and the resulting cacodyl is purified by distillation.[12]

Visualizing the Discovery Pathway

The discovery and investigation of cacodyl compounds represent a significant advancement in
chemical science. The following diagrams illustrate the key experimental and conceptual

workflows.

Click to download full resolution via product page

Caption: Experimental workflow from Cadet's initial synthesis to Bunsen's isolation of cacodyl

and its derivatives.
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Frankland's Work on Organometallics
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Frankland's Theory of Valence
Elements have a fixed combining power
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Caption: Conceptual evolution from empirical discovery to foundational chemical theories.

From Curiosity to Chemical Warfare and Beyond

The study of cacodyl compounds had a profound impact on the development of chemistry.
Bunsen's work provided strong evidence for Berzelius's radical theory, a crucial stepping stone
towards our modern understanding of chemical bonding.[3][6] The concept of a stable group of
atoms, the cacodyl radical ((CHs)2As), behaving as a single unit, was revolutionary.
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This line of inquiry was continued by Edward Frankland, who had worked with Bunsen.[14]
Frankland's investigations into organometallic compounds, inspired by the cacodyls, led him to
propose the theory of valency in 1852.[14][15] He recognized that elements have a definite
"combining power," a concept that is fundamental to all of modern chemistry.[15][16]

The story of cacodyl compounds also has a darker chapter. Due to their extreme toxicity, they
were considered for use as chemical warfare agents during World War 1, though they were
never deployed in the conflict.[17]

Conclusion

The discovery and investigation of cacodyl compounds represent a pivotal moment in the
history of chemistry. From an accidental and hazardous discovery by Louis Claude Cadet de
Gassicourt to the courageous and meticulous research of Robert Bunsen, these foul-smelling
substances laid the groundwork for the field of organometallic chemistry. The quantitative data
and experimental protocols from this era, while primitive by today's standards, were
instrumental in the development of fundamental chemical concepts, including radical theory
and the theory of valence. The legacy of cacodyl research serves as a powerful reminder of
how scientific inquiry, even when faced with extreme danger, can lead to profound and lasting
advancements in our understanding of the molecular world.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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